Cas no 1698983-70-8 (3-(Oxan-3-yloxy)azetidine)

3-(Oxan-3-yloxy)azetidine is a heterocyclic compound featuring an azetidine ring linked to an oxane (tetrahydropyran) moiety via an ether bond. This structure imparts unique steric and electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The azetidine ring contributes to conformational rigidity, while the oxane group enhances solubility and metabolic stability. Its modular design allows for versatile functionalization, enabling applications in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and receptor modulators. The compound’s balanced lipophilicity and polarity make it suitable for optimizing pharmacokinetic profiles in lead compound refinement.

3-(Oxan-3-yloxy)azetidine structure

Product Name:3-(Oxan-3-yloxy)azetidine

CAS No:1698983-70-8

MF:C₈H₁₅NO₂

MW:157.210202455521

CID:5715676

PubChem ID:107135332

Update Time:2025-05-22

3-(Oxan-3-yloxy)azetidine Chemical and Physical Properties

Names and Identifiers

- 1698983-70-8
- 3-(Oxan-3-yloxy)azetidine
- EN300-1146457
- CID 107135332
- Azetidine, 3-[(tetrahydro-2H-pyran-3-yl)oxy]-
- Inchi： 1S/C8H15NO2/c1-2-7(6-10-3-1)11-8-4-9-5-8/h7-9H,1-6H2
- InChI Key： MJZMBZQUMMBEHW-UHFFFAOYSA-N
- SMILES： O(C1COCCC1)C1CNC1

Computed Properties

Exact Mass: 157.110278721g/mol
Monoisotopic Mass: 157.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 30.5Å²

Experimental Properties

Density: 1.08±0.1 g/cm3(Predicted)
Boiling Point: 241.4±40.0 °C(Predicted)
pka: 9.60±0.40(Predicted)

3-(Oxan-3-yloxy)azetidine Pricemore >>

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